Cas no 1006494-01-4 (4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid)

4-Bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid is a brominated pyrazole derivative with a butyl substituent, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a carboxylic acid functional group and a bromine atom, enabling further derivatization through cross-coupling reactions or nucleophilic substitutions. The butan-2-yl substituent enhances lipophilicity, potentially improving bioavailability in drug development applications. This compound is particularly useful in the synthesis of heterocyclic compounds and as a building block for agrochemicals or bioactive molecules. Its well-defined reactivity profile makes it valuable for medicinal chemistry and material science applications requiring precise functionalization.
4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid structure
1006494-01-4 structure
Product Name:4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:1006494-01-4
MF:C8H11BrN2O2
MW:247.089141130447
MDL:MFCD06805243
CID:3160091
PubChem ID:19619908
Update Time:2025-06-07

4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid
    • 4-Bromo-1-(sec-butyl)-1H-pyrazole-5-carboxylicacid
    • 1006494-01-4
    • BBL040984
    • 4-BROMO-2-(SEC-BUTYL)PYRAZOLE-3-CARBOXYLIC ACID
    • EN300-92414
    • 4-Bromo-1-(sec-butyl)-1H-pyrazole-5-carboxylic acid
    • AKOS000308847
    • 4-bromo-2-butan-2-ylpyrazole-3-carboxylic acid
    • GQB49401
    • STL414494
    • 4-BROMO-1-SEC-BUTYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • MDL: MFCD06805243
    • Inchi: 1S/C8H11BrN2O2/c1-3-5(2)11-7(8(12)13)6(9)4-10-11/h4-5H,3H2,1-2H3,(H,12,13)
    • InChI Key: RWRDPCXJERHWDR-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1C(=O)O)C(C)CC

Computed Properties

  • Exact Mass: 246.00039Da
  • Monoisotopic Mass: 246.00039Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.1Ų

4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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4-Bromo-1-(sec-butyl)-1H-pyrazole-5-carboxylic acid
1006494-01-4 97%
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$381 2022-06-14
abcr
AB499769-100 mg
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€409.30 2022-03-01
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AB499769-500 mg
4-Bromo-1-sec-butyl-1H-pyrazole-5-carboxylic acid
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abcr
AB499769-1 g
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€708.50 2022-03-01
Enamine
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